5-Chloro-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylic acid

• IUPAC Name: 5-chloro-2-pyrrolidin-1-ylpyrimidine-4-carboxylic acid
• InChI: InChI=1S/C9H10ClN3O2/c10-6-5-11-9(12-7(6)8(14)15)13-3-1-2-4-13/h5H,1-4H2,(H,14,15)
• InChI Key: QSLMZZIXTMLEFO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=C(C(=N2)C(=O)O)Cl
• Molecular Formula: C9H10ClN3O2
• Molecular Weight: 227.65 g/mol
• CAS RN: 327064-06-2

Description

5-Chloro-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylic acid is a chemical compound with the molecular formula C9H10ClN3O2 and a molecular weight of 227.65. It is a solid substance that is stored at room temperature. The pyrrolidine ring in this compound is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to create compounds for treating human diseases.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrolidine ring, which contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization. The non-planarity of the ring also provides increased three-dimensional (3D) coverage, a phenomenon called "pseudorotation".

Chemical Reactions Analysis

While specific chemical reactions involving 5-Chloro-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylic acid are not detailed in the available literature, compounds with a pyrrolidine ring are known to be versatile in chemical reactions.

Physical And Chemical Properties Analysis

5-Chloro-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylic acid is a solid substance that is stored at room temperature. It has a molecular weight of 227.65.

Scientific Research Applications

Cocrystal Design

A study focused on the design of cocrystals involving 4-amino-5-chloro-2,6-dimethylpyrimidine with various carboxylic acids. These cocrystals, characterized by single-crystal X-ray diffraction, demonstrate the potential of 5-chloro-2-pyrimidine derivatives in forming complex molecular structures, which can be essential in pharmaceutical and material sciences (Rajam et al., 2018).

Metal-Bearing Pyrimidines Synthesis

Another research elaborates on the synthesis of 5-pyrimidyl lithium species, which are stable when flanked by electron-withdrawing substituents like chlorine. These findings can be significant in developing new methods for producing halogen/metal-substituted pyrimidines, potentially useful in various chemical syntheses (Schlosser et al., 2006).

Novel Bicyclic Systems

Research on the synthesis of novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic systems, derived from 5-oxopyrrolidine-3-carboxylic acids, shows the versatility of pyrimidine derivatives in creating complex molecules. Such developments have implications in drug discovery and organic chemistry (Kharchenko et al., 2008).

Cation Tautomerism Studies

Investigations into cation tautomerism in pyrimidines, including 4-amino-5-chloro-2,6-dimethylpyrimidine derivatives, provide insights into molecular recognition processes crucial in pharmaceuticals. Understanding such molecular behaviors is key in drug design and development (Rajam et al., 2017).

Stable Betainic Pyrimidinaminides

The study on forming stable betainic pyrimidinaminides, involving pyrimidine salts like 5-chloro-2,6-bis-(pyridinio)-pyrimidin-4-aminides, highlights the chemical diversity and stability achievable with chloro-pyrimidine derivatives. This research contributes to the development of stable heterocyclic compounds (Schmidt, 2002).

Safety and Hazards

This compound is considered hazardous and may cause skin and eye irritation, and may be harmful if swallowed. It may also cause respiratory irritation.

Future Directions

The pyrrolidine ring, a key feature of this compound, is a versatile scaffold for the design of new biologically active compounds. Therefore, future research could focus on exploring the potential of 5-Chloro-2-(pyrrolidin-1-yl)pyrimidine-4-carboxylic acid in drug discovery and development.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring is a versatile scaffold for novel biologically active compounds .

Mode of Action

The pyrrolidine ring and its derivatives have been reported to have target selectivity . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Compounds with a pyrrolidine ring have been reported to have a significant influence on biological activity .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

Compounds with a pyrrolidine ring have been reported to have significant antiproliferative activity .

Action Environment

It is known that the compound is a solid and should be stored at room temperature .